Cas no 1018978-85-2 ((S)-6-Fluorochroman-4-amine)

• Product Name: (S)-6-Fluorochroman-4-amine
• CAS No: 1018978-85-2
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD06761991
• CID: 823423
• PubChem ID: 46911904
• Update Time: 2025-11-01

(S)-6-Fluorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (S)-6-Fluorochroman-4-amine
• (4S)-6-fluoro-3,4-dihydro-2H-chromen-4-amine
• (S)-6-fluoro-3,4-dihydro-2H-chromen-4-amine
• (4S)-6-FLUOROCHROMANE-4-YLAMINE
• (S)-6-FLUORO-CHROMAN-4-YLAMINE
• (S)-6-FLUOROCHROMAN-4-AMINE-HCL
• (4S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-4-amine

• MDL： MFCD06761991
• Inchi： 1S/C9H10FNO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2/t8-/m0/s1
• InChI Key： WVQYSVLMDHXHOV-QMMMGPOBSA-N
• SMILES： FC1C=CC2=C(C=1)[C@H](CCO2)N

Computed Properties

• Exact Mass: 167.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.8±40.0 ºC (760 Torr),
• Flash Point: 92.8±27.3 ºC,
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 35.25000
• LogP: 2.30830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (S)-6-Fluorochroman-4-amine

Introduction to (S)-6-Fluorochroman-4-amine (CAS No. 1018978-85-2)

(S)-6-Fluorochroman-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1018978-85-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorine atom at the 6-position and an amine group at the 4-position of the chroman core contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic organic chemistry.

The stereochemistry of (S)-6-Fluorochroman-4-amine, specifically the (S) configuration, plays a crucial role in determining its biological activity. Chiral compounds often exhibit different pharmacological properties depending on their optical isomers, and the (S)-enantiomer of this compound has been extensively studied for its potential therapeutic benefits. The fluorine substituent not only influences the electronic properties of the molecule but also enhances its metabolic stability, which is a critical factor in drug design.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the interactions of (S)-6-Fluorochroman-4-amine with biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, researchers have explored its interactions with enzymes and receptors involved in various disease pathways, including cancer and inflammatory disorders. The fluorine atom's ability to participate in hydrogen bonding and π-stacking interactions further enhances its binding affinity to biological targets.

In the realm of drug discovery, (S)-6-Fluorochroman-4-amine has been utilized as a key building block in the synthesis of more complex molecules. Its versatile reactivity allows for modifications at multiple sites, enabling the creation of derivatives with tailored pharmacological properties. For example, researchers have incorporated this compound into libraries of small molecules for high-throughput screening, identifying candidates with potent anti-inflammatory and anticancer activities. The success of these efforts underscores the importance of (S)-6-Fluorochroman-4-amine in medicinal chemistry.

The synthesis of (S)-6-Fluorochroman-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective transformations, have been employed to achieve high enantiomeric purity. These techniques not only ensure the quality of the final product but also facilitate scalable production for industrial applications. The growing demand for enantiomerically pure compounds in pharmaceuticals has driven innovation in synthetic strategies for (S)-6-Fluorochroman-4-amine.

From a mechanistic perspective, the reactivity of (S)-6-Fluorochroman-4-amine has been studied to understand its role in various chemical transformations. The amine group at the 4-position can participate in nucleophilic addition reactions, while the fluorine atom can engage in electrophilic aromatic substitution or undergo metal-catalyzed cross-coupling reactions. These properties make it a versatile intermediate for constructing complex molecular architectures. Additionally, the compound's stability under different reaction conditions has been investigated to optimize synthetic protocols.

The pharmacological profile of (S)-6-Fluorochroman-4-amine has been evaluated through both in vitro and in vivo studies. Initial experiments have demonstrated its ability to modulate key signaling pathways associated with diseases such as cancer and inflammation. The compound's interaction with target proteins has been analyzed using biophysical techniques like NMR spectroscopy and X-ray crystallography, providing detailed insights into its binding mode. These structural insights have guided further optimization efforts to enhance its therapeutic efficacy.

The future prospects of (S)-6-Fluorochroman-4-amine in drug development are promising. Ongoing research aims to explore its potential in treating neurological disorders by targeting specific receptors or enzymes implicated in these conditions. Furthermore, nanotechnology-based delivery systems are being investigated to improve the bioavailability and targeted delivery of this compound. Such innovations could pave the way for new treatment strategies using (S)-6-Fluorochroman-4-amine as a lead compound.

In conclusion, (S)-6-Fluorochroman-4-am ine (CAS No. 1018978-85-2) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features, coupled with recent advancements in synthetic and computational methods, have positioned it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.